![molecular formula C8H11N3O2 B129833 3-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-6-carboxylic acid CAS No. 144888-66-4](/img/structure/B129833.png)
3-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-6-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-6-carboxylic acid (MTIP) is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug development. MTIP is a heterocyclic compound that contains both nitrogen and carbon atoms in its structure. The compound has a molecular formula of C9H11N3O2 and a molecular weight of 197.2 g/mol.
Mechanism of Action
The exact mechanism of action of 3-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-6-carboxylic acid is not fully understood, but it is believed to act as a positive allosteric modulator of the GABAB receptor. This receptor is involved in the regulation of anxiety and has been targeted by various anxiolytic drugs.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic effects in animal models, reducing anxiety-related behaviors in mice and rats. The compound has also been shown to have sedative effects, reducing locomotor activity in mice.
Advantages and Limitations for Lab Experiments
3-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-6-carboxylic acid has several advantages for use in lab experiments, including its relatively simple synthesis and its potential as a therapeutic agent for anxiety-related disorders. However, the compound also has limitations, including its low solubility in water and its potential toxicity at high doses.
Future Directions
Future research on 3-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-6-carboxylic acid could focus on further elucidating its mechanism of action and exploring its potential as a therapeutic agent for anxiety-related disorders. Other potential directions could include investigating the compound's effects on other neurological disorders and exploring its potential as a tool for studying GABAB receptor function. Additionally, research could focus on developing more efficient synthesis methods for the compound and improving its solubility and bioavailability.
Synthesis Methods
3-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-6-carboxylic acid can be synthesized through various methods, including the reaction of 2-(2-aminoethyl)-1H-imidazole with ethyl acetoacetate in the presence of acetic anhydride and triethylamine. Another method involves the reaction of 2-(2-aminoethyl)-1H-imidazole with 2-chloroacetyl chloride in the presence of triethylamine and methylene chloride.
Scientific Research Applications
3-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-6-carboxylic acid has been extensively studied for its potential applications in drug development, particularly in the treatment of anxiety disorders. The compound has been shown to have anxiolytic effects in animal models and has been proposed as a potential therapeutic agent for anxiety-related disorders.
properties
IUPAC Name |
3-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-6-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O2/c1-5-2-10-7-3-9-6(8(12)13)4-11(5)7/h2,6,9H,3-4H2,1H3,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQMKBRYZJVQASX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C2N1CC(NC2)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90472797 |
Source
|
Record name | 3-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-6-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90472797 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
144888-66-4 |
Source
|
Record name | 3-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-6-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90472797 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.